molecular formula C10Nb2O20 B8517129 Niobium oxalate

Niobium oxalate

Cat. No.: B8517129
M. Wt: 625.91 g/mol
InChI Key: XNHGKSMNCCTMFO-UHFFFAOYSA-D
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Description

Niobium oxalate is a useful research compound. Its molecular formula is C10Nb2O20 and its molecular weight is 625.91 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10Nb2O20

Molecular Weight

625.91 g/mol

IUPAC Name

niobium(5+);oxalate

InChI

InChI=1S/5C2H2O4.2Nb/c5*3-1(4)2(5)6;;/h5*(H,3,4)(H,5,6);;/q;;;;;2*+5/p-10

InChI Key

XNHGKSMNCCTMFO-UHFFFAOYSA-D

Canonical SMILES

C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[Nb+5].[Nb+5]

physical_description

Odorless powder;  [Alfa Aesar MSDS]

Origin of Product

United States

Synthesis routes and methods

Procedure details

An aqueous niobium oxalate solution is prepared by dissolving a niobic acid in an aqueous oxalic acid solution. The oxalic acid/niobium molar ratio in the aqueous niobium oxalate solution is generally in the range of from 1 to 10, preferably from 2 to 6, most preferably from 2 to 4. To the obtained aqueous niobium oxalate solution is added aqueous hydrogen peroxide to obtain an aqueous niobium-hydrogen peroxide solution. The hydrogen peroxide/niobium molar ratio in the aqueous niobium-hydrogen peroxide solution is preferably in the range of from 0.2 to 10, more preferably from 0.4 to 8, most preferably from 2 to 6. It is preferred that the temperature of the obtained aqueous niobium-hydrogen peroxide solution is maintained at 65° C. or less, more advantageously 50° C. or less. The niobium concentration of the aqueous niobium-hydrogen peroxide solution is preferably 0.05 mol/kg or more, more preferably 0.15 mol/kg or more.
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